Cas no 799283-97-9 (4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole)
799283-97-9 structure
Product Name:4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole
CAS No:799283-97-9
MF:C11H9N3O
MW:199.208661794662
MDL:MFCD02681922
CID:561993
PubChem ID:7164551
Update Time:2025-04-19
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,4-isocyanato-5-methyl-1-phenyl-
- 4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole
- 4-isocyanato-5-methyl-1-phenylpyrazole
- 5-methyl-1-phenylpyrazol-4-isocyanate
- J-515591
- SCHEMBL3059609
- MFCD02681922
- PS-10266
- 4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole, AldrichCPR
- 799283-97-9
- AKOS006223173
- ZGB28397
- DTXSID40428168
-
- MDL： MFCD02681922
- Inchi： 1S/C11H9N3O/c1-9-11(12-8-15)7-13-14(9)10-5-3-2-4-6-10/h2-7H,1H3
- InChI Key： IIFVDOYRTLEGHQ-UHFFFAOYSA-N
- SMILES： O=C=NC1C=NN(C2C=CC=CC=2)C=1C
Computed Properties
- Exact Mass: 199.07500
- Monoisotopic Mass: 199.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.2Ų
Experimental Properties
- Density: 1.17
- Melting Point: 56-60
- Boiling Point: 314.4°C at 760 mmHg
- Flash Point: 143.9°C
- Refractive Index: 1.612
- PSA: 47.25000
- LogP: 2.14800
- Sensitiveness: Moisture Sensitive/Lachrymatory
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Security Information
- Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
- Hazard Category Code： 22
-
Hazardous Material Identification：
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR6719-250mg |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole |
799283-97-9 | 97% | 250mg |
£96.00 | 2025-02-20 | |
| abcr | AB224397-250 mg |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole; 95% |
799283-97-9 | 250 mg |
€94.90 | 2023-07-20 | ||
| abcr | AB224397-1 g |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole; 95% |
799283-97-9 | 1 g |
€270.80 | 2023-07-20 | ||
| TRC | I779528-50mg |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole |
799283-97-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I779528-100mg |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole |
799283-97-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I779528-500mg |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole |
799283-97-9 | 500mg |
$ 295.00 | 2022-06-04 | ||
| abcr | AB224397-250mg |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole; 95% |
799283-97-9 | 250mg |
€94.90 | 2023-09-13 | ||
| abcr | AB224397-1g |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole, 95%; . |
799283-97-9 | 95% | 1g |
€283.00 | 2025-04-16 | |
| A2B Chem LLC | AC38928-250mg |
4-Isocyanato-5-methyl-1-phenyl-1h-pyrazole |
799283-97-9 | 97% | 250mg |
$120.00 | 2024-04-19 | |
| 1PlusChem | 1P0054Z4-250mg |
1H-Pyrazole,4-isocyanato-5-methyl-1-phenyl- |
799283-97-9 | 97% | 250mg |
$150.00 | 2025-02-21 |
4-Isocyanato-5-methyl-1-phenyl-1H-pyrazole Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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